N-[(2-Tert-butyltetrazol-5-yl)methyl]-1-(3,4-dihydro-1H-isochromen-1-yl)methanamine;hydrochloride

• IUPAC Name: N-[(2-tert-butyltetrazol-5-yl)methyl]-1-(3,4-dihydro-1H-isochromen-1-yl)methanamine;hydrochloride
• InChI: InChI=1S/C16H23N5O.ClH/c1-16(2,3)21-19-15(18-20-21)11-17-10-14-13-7-5-4-6-12(13)8-9-22-14;/h4-7,14,17H,8-11H2,1-3H3;1H
• InChI Key: XZGGRKKLSFJYRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1N=C(N=N1)CNCC2C3=CC=CC=C3CCO2.Cl
• Molecular Formula: C16H24ClN5O
• Molecular Weight: 337.8 g/mol

Description

N-[(2-Tert-butyltetrazol-5-yl)methyl]-1-(3,4-dihydro-1H-isochromen-1-yl)methanamine;hydrochloride is a useful research compound. Its molecular formula is C16H24ClN5O and its molecular weight is 337.85. The purity is usually 95%.
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Scientific Research Applications

Potential in Stroke Treatment

Recent studies on similar tetrazole derivatives, such as tetramethylpyrazine nitrones and quinolylnitrones, have shown promising therapeutic applications in the treatment of stroke. These compounds, due to their thrombolytic activity, free radicals scavenging power, non-toxicity, and blood-brain barrier permeability, present a significant interest for further research in neuroprotection and reducing infarct size, suggesting potential therapeutic applications of similar compounds in cerebral ischemia therapy (Marco-Contelles, 2020).

Chemical Structure Insights

Research on compounds with tert-butyl groups, such as "3,5-di-tert-butylpyrazole hydrochloride," has contributed to the understanding of molecular interactions, specifically hydrogen bonding, which is crucial for designing compounds with targeted properties (Fernández-castaño et al., 1995). This kind of structural information is vital for the synthesis of new compounds with specific biological or chemical activity.

Synthesis and Characterization

The synthesis and characterization of high-nitrogen compounds, like "1,1′-azobis(5-methyltetrazole)," which contain tert-butyl groups, provide insights into creating stable compounds with potential applications in various fields, including materials science and pharmaceuticals (Tang et al., 2012). The methods and results from these studies could inform the development of new compounds with enhanced stability and specific functions.

Photophysical Properties

Investigations into the photophysical properties of compounds containing tert-butyl groups have led to the development of efficient fluorescent probes. These studies are crucial for creating compounds that can be used in biological imaging, sensors, and other applications where fluorescence is a key feature (Guzow et al., 2005). The insights from such research could guide the design of new fluorescent compounds for scientific and industrial use.